3-((Benzyloxy)methyl)-3-ethynyloxetane

• Molecular Formula: C13H14O2
• Molecular Weight: 202.25 g/mol
• IUPAC Name: 3-ethynyl-3-(phenylmethoxymethyl)oxetane
• InChI: InChI=1S/C13H14O2/c1-2-13(10-15-11-13)9-14-8-12-6-4-3-5-7-12/h1,3-7H,8-11H2
• InChI Key: LRFYUEOSPKHWEN-UHFFFAOYSA-N
• Canonical SMILES: C#CC1(COC1)COCC2=CC=CC=C2

Description

3-((Benzyloxy)methyl)-3-ethynyloxetane is an organic compound that features a unique structure combining an oxetane ring with benzyloxy and ethynyl substituents

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-((Benzyloxy)methyl)-3-ethynyloxetane typically involves the following steps:

Formation of the Oxetane Ring: The oxetane ring can be synthesized through cyclization reactions involving appropriate precursors.

Introduction of the Benzyloxy Group: This step involves the reaction of the oxetane intermediate with benzyl alcohol under suitable conditions to form the benzyloxy derivative.

Addition of the Ethynyl Group:

Industrial Production Methods

Industrial production of this compound would likely follow similar synthetic routes but on a larger scale, with optimizations for yield and purity. This may involve continuous flow reactors and advanced purification techniques to ensure high-quality output.

Chemical Reactions Analysis

Types of Reactions

3-((Benzyloxy)methyl)-3-ethynyloxetane can undergo various chemical reactions, including:

Oxidation: The benzyloxy group can be oxidized to form corresponding aldehydes or carboxylic acids.

Reduction: The ethynyl group can be reduced to form alkenes or alkanes.

Substitution: The compound can participate in nucleophilic substitution reactions, particularly at the benzyloxy position.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Hydrogenation using palladium on carbon or lithium aluminum hydride.

Substitution: Nucleophiles such as amines or thiols under basic conditions.

Major Products

Oxidation: Benzoic acid derivatives.

Reduction: Ethyl-substituted oxetanes.

Substitution: Various substituted oxetanes depending on the nucleophile used.

Scientific Research Applications

3-((Benzyloxy)methyl)-3-ethynyloxetane has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Medicine: Investigated for its potential therapeutic properties, including anti-cancer and anti-inflammatory activities.

Industry: Utilized in the production of advanced materials, such as polymers and resins.

Mechanism of Action

The mechanism of action of 3-((Benzyloxy)methyl)-3-ethynyloxetane involves its interaction with specific molecular targets, such as enzymes or receptors. The benzyloxy group can enhance binding affinity through π-π interactions, while the ethynyl group can participate in covalent bonding with target molecules . These interactions can modulate biological pathways, leading to the compound’s observed effects.

Comparison with Similar Compounds

Similar Compounds

3-((Benzyloxy)methyl)-3-hydroxyoxetane: Similar structure but with a hydroxyl group instead of an ethynyl group.

3-((Benzyloxy)methyl)-3-methyloxetane: Contains a methyl group instead of an ethynyl group.

Uniqueness

3-((Benzyloxy)methyl)-3-ethynyloxetane is unique due to the presence of both benzyloxy and ethynyl groups, which confer distinct chemical reactivity and potential biological activity. The combination of these functional groups allows for versatile applications in various fields, making it a valuable compound for research and industrial purposes .